Cas no 188797-80-0 (Ziprasidone Sulfoxide)

• Product Name: Ziprasidone Sulfoxide
• CAS No: 188797-80-0
• MF: C₂₁H₂₁ClN₄O₂S
• MW: 428.935042142868
• CID: 825105
• Update Time: 2026-04-29

Ziprasidone Sulfoxide Chemical and Physical Properties

Names and Identifiers

• Ziprasidone Sulfoxide
• Ziprasidone Sulfoxid
• ZIPRASIDONE SULFOXIDE,PALE PINK SOLID
• 6-chloro-5-[2-[4-(1-oxo-1,2-benzothiazol-3-yl)piperazin-1-yl]ethyl]-1,3-dihydroindol-2-one

Computed Properties

• Exact Mass: 428.10700

Experimental Properties

• Melting Point: 145-148°C
• PSA: 90.73000
• LogP: 3.77820

Additional information on Ziprasidone Sulfoxide

Professional Introduction to Ziprasidone Sulfoxide (CAS No. 188797-80-0)

Ziprasidone Sulfoxide, chemically designated as (1-[2-(4-fluorophenyl)-ethyl]-4-(4-fluorophenyl)piperazin-1-yl) propan-2-one sulfoxide, is a significant compound in the field of pharmaceutical chemistry. Its molecular structure and pharmacological properties have garnered considerable attention from researchers and clinicians worldwide. The compound, identified by the CAS number 188797-80-0, represents a derivative of ziprasidone, a well-known atypical antipsychotic agent. This introduction aims to provide a comprehensive overview of Ziprasidone Sulfoxide, emphasizing its chemical characteristics, pharmacological effects, and the latest research findings.

The chemical structure of Ziprasidone Sulfoxide incorporates a sulfoxide functional group, which is known to modulate the pharmacokinetic and pharmacodynamic properties of the molecule. This sulfoxide moiety contributes to its unique interaction with biological targets, particularly neurotransmitter receptors in the brain. The presence of two fluorine atoms in the aromatic rings enhances the compound's lipophilicity and binding affinity, making it a promising candidate for further therapeutic development.

Recent studies have highlighted the potential of Ziprasidone Sulfoxide as an adjunct treatment in psychiatric disorders. Unlike its parent compound, ziprasidone, which is primarily used for managing schizophrenia and bipolar disorder, Ziprasidone Sulfoxide exhibits distinct pharmacological profiles. Research indicates that it may have a more targeted action on dopamine and serotonin receptors, potentially reducing side effects such as extrapyramidal symptoms and metabolic disturbances. These findings are particularly relevant in light of the growing concern over the long-term use of antipsychotic medications.

In vitro studies have demonstrated that Ziprasidone Sulfoxide demonstrates high selectivity for serotonin 5-HT²A receptors and dopamine D₂ receptors. This selectivity is crucial for minimizing adverse effects while maintaining therapeutic efficacy. Additionally, preliminary animal models suggest that Ziprasidone Sulfoxide may have neuroprotective properties, which could be beneficial in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. These findings open up new avenues for research into multifunctional therapeutic agents.

The synthesis of Ziprasidone Sulfoxide involves a series of carefully controlled chemical reactions to ensure high purity and yield. The process typically begins with the formation of the piperazine core, followed by functionalization with fluorinated aromatic groups. The introduction of the sulfoxide group is achieved through oxidation reactions using appropriate reagents. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to confirm the structural integrity of the compound at each stage of synthesis.

Pharmacokinetic studies have revealed that Ziprasidone Sulfoxide exhibits a favorable profile in terms of absorption, distribution, metabolism, and excretion (ADME). Its bioavailability is enhanced due to its improved solubility compared to ziprasidone, allowing for more efficient delivery to target sites in the body. Furthermore, its metabolic stability ensures prolonged half-life, reducing the frequency of dosing required for therapeutic effect. These attributes make Ziprasidone Sulfoxide an attractive candidate for clinical development.

Emerging research also explores the potential applications of Ziprasidone Sulfoxide in treating cognitive disorders. Preclinical data suggests that it may enhance cognitive function by modulating cholinergic and glutamatergic systems in the brain. This could be particularly beneficial for patients suffering from dementia or other cognitive impairments associated with neurodegenerative conditions. The ability of Ziprasidone Sulfoxide to cross the blood-brain barrier efficiently further supports its potential as a cognitive enhancer.

The safety profile of Ziprasidone Sulfoxide is another critical aspect that has been extensively evaluated through preclinical toxicology studies. These studies assess various parameters including acute toxicity, chronic toxicity, genotoxicity, and carcinogenicity. Preliminary results indicate that Ziprasidone Sulfoxide demonstrates low toxicity at therapeutic doses, with minimal organ-specific adverse effects. However, further long-term studies are necessary to fully characterize its safety profile in human populations.

The development pipeline for Ziprasidone Sulfoxide includes several ongoing clinical trials aimed at evaluating its efficacy and safety in various psychiatric conditions. Phase II trials have shown promising results in patients with treatment-resistant depression and bipolar disorder manic episodes. Participants treated with Ziprasidone Sulfoxide exhibited significant improvements in mood stabilization without notable side effects compared to placebo groups. These positive outcomes are expected to pave the way for larger-scale Phase III trials.

Future research directions for Ziprasidone Sulfoxide include exploring its potential as a monotherapy or combination therapy in psychiatric disorders. The compound's unique mechanism of action suggests that it may complement existing treatments by targeting different neurotransmitter systems simultaneously. Additionally, investigating its role in off-label applications such as anxiety disorders and sleep disturbances could expand its therapeutic utility significantly.

The regulatory landscape for approving new psychiatric medications continues to evolve, with increasing emphasis on patient-centered outcomes and personalized medicine approaches.Ziprasidone Sulfoxide represents an innovative approach to treating mental health conditions by leveraging structural modifications to enhance efficacy while minimizing adverse effects. As regulatory bodies increasingly recognize the value of targeted therapies based on mechanistic insights rather than empirical trial-and-error methods,Ziprasidone Sulfoxide stands poised to make significant contributions within this evolving framework.